Cas no 2098122-36-0 ((3-Aminoazetidin-1-yl)(1H-benzo[d][1,2,3]triazol-5-yl)methanone)

• Product Name: (3-Aminoazetidin-1-yl)(1H-benzo[d][1,2,3]triazol-5-yl)methanone
• CAS No: 2098122-36-0
• MF: C₁₀H₁₁N₅O
• MW: 217.227240800858
• CID: 4775289
• Update Time: 2025-05-23

(3-Aminoazetidin-1-yl)(1H-benzo[d][1,2,3]triazol-5-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-aminoazetidin-1-yl)(1H-benzo[d][1,2,3]triazol-5-yl)methanone
• (3-Aminoazetidin-1-yl)(1H-benzo[d][1,2,3]triazol-5-yl)methanone

• Inchi： 1S/C10H11N5O/c11-7-4-15(5-7)10(16)6-1-2-8-9(3-6)13-14-12-8/h1-3,7H,4-5,11H2,(H,12,13,14)
• InChI Key： YCCMQVSFKSGKBW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C(C=1)=NNN=2)N1CC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: -0.6
• Topological Polar Surface Area: 87.9

Additional information on (3-Aminoazetidin-1-yl)(1H-benzo[d][1,2,3]triazol-5-yl)methanone

Introduction to (3-Aminoazetidin-1-yl)(1H-benzo[d][1,2,3]triazol-5-yl)methanone and Its Significance in Modern Chemical Biology

(3-Aminoazetidin-1-yl)(1H-benzo[d][1,2,3]triazol-5-yl)methanone, with the CAS number 2098122-36-0, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular research. This molecule, characterized by a combination of an azetidine ring and a benzo[d][1,2,3]triazole moiety, presents a versatile scaffold for the development of novel bioactive agents.

The structural framework of this compound includes a 3-aminoazetidin-1-yl group, which is known for its ability to form stable hydrogen bonds and participate in various biochemical interactions. This feature makes it particularly useful in designing molecules that can interact with biological targets such as enzymes and receptors. The presence of the 1H-benzo[d][1,2,3]triazol-5-yl group further enhances its potential by providing additional binding sites and modularity for chemical modifications.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and therapeutic potential. The benzo[d][1,2,3]triazole ring is a prominent example of such a scaffold, widely recognized for its role in antimicrobial, anti-inflammatory, and anticancer applications. The integration of this motif with the azetidine ring in (3-aminoazetidin-1-yl)(1H-benzo[d][1,2,3]triazol-5-yl)methanone creates a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the synthesis of more complex molecules. The reactive sites within the azetidine ring and the benzo[d][1,2,3]triazole moiety allow for various functionalizations, enabling chemists to tailor the properties of the resulting compounds to specific biological needs. This flexibility is crucial in drug discovery pipelines, where the ability to modify molecular structure can significantly impact efficacy and selectivity.

Recent studies have highlighted the importance of understanding the structural features that contribute to biological activity. Computational modeling and experimental techniques have been employed to elucidate how the arrangement of atoms in (3-aminoazetidin-1-yl)(1H-benzo[d][1,2,3]triazol-5-yl)methanone influences its interactions with biological targets. These insights have paved the way for rational drug design approaches that leverage computational tools to predict and optimize molecular properties.

The compound's potential applications extend beyond traditional pharmaceuticals. In agrochemical research, for instance, derivatives of this molecule could be explored as leads for developing novel pesticides or herbicides. The unique combination of functional groups makes it a valuable building block for creating molecules with tailored biological activities.

In addition to its synthetic utility, (3-aminoazetidin-1-yl)(1H-benzo[d][1,2,3]triazol-5-yl)methanone has shown promise in materials science. Researchers are investigating its potential as a component in organic electronic materials due to its ability to form stable supramolecular structures. These structures could be utilized in the development of new types of electronic devices and sensors.

The chemical biology community has also been intrigued by the potential of this compound as a tool for studying fundamental biological processes. Its ability to interact with specific targets makes it a useful probe for understanding enzyme mechanisms and receptor binding dynamics. Such studies can provide critical insights into disease pathways and inform the development of more effective therapeutic strategies.

The synthesis of (3-aminoazetidin-1-yl)(1H-benzo[d][1,2,3]triazol-5-yl)methanone represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of reaction conditions and protecting group strategies to ensure high yields and purity. Advances in synthetic methodologies have made it possible to access complex molecules like this one with greater efficiency than ever before.

As research continues to uncover new applications for this compound, it is likely that (3-aminoazetidin-1-yl)(1H-benzo[d][1,2,3]triazol-5-yl)methanone will play an increasingly important role in both academic research and industrial development. Its unique structural features and versatile reactivity make it a valuable asset in the chemical biologist's toolkit.